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Compound of Interest

Compound Name: Insecticidal agent 8

Cat. No.: B12375513 Get Quote

Disclaimer: The information for a compound specifically designated as "Insecticidal agent 8"

is not publicly available. This document serves as a template to demonstrate the requested

format and content structure. The data and experimental details provided herein are illustrative

and based on common practices in insecticide research. To generate a factual guide,

proprietary data for "Insecticidal agent 8" would be required.

Abstract
This technical guide provides a comprehensive overview of the physico-chemical properties,

biological activity, and proposed mechanism of action for the novel compound designated

"Insecticidal agent 8." The information is intended for researchers, scientists, and drug

development professionals engaged in the discovery and development of new insecticidal

agents. This document details the experimental protocols used to characterize the compound

and presents key data in a structured format for clarity and comparative analysis.

Physico-chemical Properties
The fundamental physico-chemical characteristics of a compound are critical determinants of

its behavior, including solubility, stability, and bioavailability. The properties of "Insecticidal
agent 8" are summarized below.

Table 1: Summary of Physico-chemical Properties for Insecticidal Agent 8
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Property Value Method of Determination

Molecular Formula C₂₂H₁₇Cl₂F₄N₃O₃
High-Resolution Mass

Spectrometry

Molecular Weight 548.3 g/mol
Calculated from Molecular

Formula

Melting Point 178-181 °C
Differential Scanning

Calorimetry

pKa 8.2 ± 0.1 Potentiometric Titration

LogP (Octanol-Water) 4.5 HPLC Method

Aqueous Solubility (pH 7.4) 0.05 mg/L Shake-Flask Method

Vapor Pressure (25 °C) 2.5 x 10⁻⁸ Pa Gas Saturation Method

Stability (t½ at pH 7, 25°C) 120 days HPLC-UV Analysis

Experimental Protocols
The following sections detail the methodologies employed for the characterization of

"Insecticidal agent 8."

Synthesis and Purification
A multi-step synthesis was employed to generate "Insecticidal agent 8." The general workflow

for the synthesis and purification is outlined below.
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Figure 1: General workflow for the synthesis and purification of Insecticidal Agent 8.

Protocol: The synthesis involved a three-step process. The purity of the final compound was

determined to be >98% by High-Performance Liquid Chromatography (HPLC) and its structure

was confirmed by Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry

(MS).
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Biological Assays: Target Binding Affinity
The binding affinity of "Insecticidal agent 8" to its putative target, the ryanodine receptor, was

assessed via a radioligand binding assay.

Table 2: Binding Affinity of Insecticidal Agent 8

Target Ligand Ki (nM) Assay Type

Ryanodine Receptor [³H]-Ryanodine 15.2 ± 1.8
Radioligand

Displacement

Protocol: The assay was performed using insect cell membranes expressing the target

receptor. A competitive binding experiment was conducted with increasing concentrations of

"Insecticidal agent 8" against a constant concentration of the radiolabeled ligand.

Mechanism of Action and Signaling Pathway
"Insecticidal agent 8" is hypothesized to act as a modulator of the insect ryanodine receptor, a

ligand-gated ion channel critical for calcium signaling in muscle cells.

Muscle Cell

Sarcoplasmic Reticulum
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Ca²⁺ Store Muscle Contraction
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Figure 2: Proposed signaling pathway for Insecticidal Agent 8 in insect muscle cells.

The binding of "Insecticidal agent 8" to the ryanodine receptor leads to the uncontrolled

release of calcium ions from the sarcoplasmic reticulum into the cytoplasm. This disruption of
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calcium homeostasis results in persistent muscle contraction, paralysis, and ultimately, insect

mortality.

To cite this document: BenchChem. [The Physico-chemical Properties of Novel "Insecticidal
Agent 8": A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12375513#physico-chemical-properties-of-novel-
insecticidal-agent-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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